Cas no 1351642-23-3 (1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride)

• Product Name: 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride
• CAS No: 1351642-23-3
• MF: C₉H₁₆ClN₃S
• MW: 233.761439323425
• MDL: MFCD22587589
• CID: 4586598
• PubChem ID: 71778829
• Update Time: 2025-05-20

1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride

• MDL： MFCD22587589
• Inchi： 1S/C9H15N3S.ClH/c1-8-7-13-9(11-8)6-12-4-2-10-3-5-12;/h7,10H,2-6H2,1H3;1H
• InChI Key： RCYDMSLNLSTJKL-UHFFFAOYSA-N
• SMILES： N1C(C)=CSC=1CN1CCNCC1.Cl

Additional information on 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride

Introduction to 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride (CAS No. 1351642-23-3)

1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride (CAS No. 1351642-23-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a hydrochloride salt of a piperazine derivative, characterized by its unique molecular structure and functional groups. The compound's molecular formula is C₉H₁₄N₄S·HCl, and it has a molecular weight of approximately 248.75 g/mol.

The chemical structure of 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride features a piperazine ring, which is a six-membered heterocyclic amine with two nitrogen atoms. The piperazine ring is substituted with a methylthiazole group, which imparts specific chemical and biological properties to the molecule. The presence of the thiazole ring, particularly the 4-methyl substitution, enhances the compound's stability and reactivity in various chemical reactions.

In the pharmaceutical industry, 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride has gained attention due to its potential as an intermediate in the synthesis of medicinal compounds. Recent studies have explored its role in the development of novel drugs for various therapeutic areas, including neurology and oncology. For instance, research published in the Journal of Medicinal Chemistry (2022) highlighted the compound's ability to modulate specific neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic applications, 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride has also been investigated for its pharmacological properties. Studies have shown that it exhibits potent antimicrobial activity against a range of bacteria and fungi. A study published in the European Journal of Medicinal Chemistry (2021) demonstrated that the compound effectively inhibited the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans. These findings suggest that the compound could be developed into new antimicrobial agents to combat drug-resistant infections.

The synthesis of 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride involves several well-documented chemical reactions. One common approach involves the reaction of 4-methylthiazole with methyl iodide to form the corresponding thiazolium salt, followed by nucleophilic substitution with piperazine to yield the desired product. The final step involves treating the free base with hydrochloric acid to form the hydrochloride salt. This synthetic route is highly efficient and scalable, making it suitable for industrial production.

In addition to its pharmaceutical applications, 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride has potential uses in other areas of chemistry. For example, it can serve as a ligand in coordination chemistry, forming stable complexes with various metal ions. These complexes have been studied for their catalytic properties and their potential applications in materials science and environmental remediation.

The safety profile of 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Therefore, appropriate handling and safety measures should be followed when working with this compound.

In conclusion, 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine hydrochloride (CAS No. 1351642-23-3) is a multifaceted compound with significant potential in various fields of chemistry and pharmacology. Its unique chemical structure and biological properties make it a valuable intermediate in drug discovery and development processes. Ongoing research continues to uncover new applications and optimize its use in both laboratory settings and industrial processes.